Cas no 2770499-25-5 ((9H-fluoren-9-yl)methyl N-[(2-fluorophenyl)methyl]-N-(prop-2-en-1-yl)carbamate)

• Product Name: (9H-fluoren-9-yl)methyl N-[(2-fluorophenyl)methyl]-N-(prop-2-en-1-yl)carbamate
• CAS No: 2770499-25-5
• MF: C₂₅H₂₂FNO₂
• MW: 387.446090221405
• CID: 5562865
• PubChem ID: 165998771
• Update Time: 2025-06-15

(9H-fluoren-9-yl)methyl N-[(2-fluorophenyl)methyl]-N-(prop-2-en-1-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2770499-25-5
• EN300-37396546
• (9H-fluoren-9-yl)methyl N-[(2-fluorophenyl)methyl]-N-(prop-2-en-1-yl)carbamate

• Inchi： 1S/C25H22FNO2/c1-2-15-27(16-18-9-3-8-14-24(18)26)25(28)29-17-23-21-12-6-4-10-19(21)20-11-5-7-13-22(20)23/h2-14,23H,1,15-17H2
• InChI Key： SWPJYCGYXYRSJC-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1CN(CC=C)C(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 387.16345711g/mol
• Monoisotopic Mass: 387.16345711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 29.5Ų

Additional information on (9H-fluoren-9-yl)methyl N-[(2-fluorophenyl)methyl]-N-(prop-2-en-1-yl)carbamate

Comprehensive Overview of (9H-fluoren-9-yl)methyl N-[(2-fluorophenyl)methyl]-N-(prop-2-en-1-yl)carbamate (CAS No. 2770499-25-5)

The compound (9H-fluoren-9-yl)methyl N-[(2-fluorophenyl)methyl]-N-(prop-2-en-1-yl)carbamate, identified by its CAS No. 2770499-25-5, is a specialized carbamate derivative with significant applications in organic synthesis and pharmaceutical research. This molecule features a fluorenylmethyl (Fmoc) protecting group, a 2-fluorobenzyl moiety, and an allyl substituent, making it a versatile intermediate for peptide synthesis and drug discovery. Its unique structure has garnered attention in the fields of medicinal chemistry and bioconjugation, particularly for its role in click chemistry and proteomics studies.

In recent years, the demand for Fmoc-protected compounds like (9H-fluoren-9-yl)methyl N-[(2-fluorophenyl)methyl]-N-(prop-2-en-1-yl)carbamate has surged due to their utility in solid-phase peptide synthesis (SPPS). Researchers are increasingly exploring its potential in targeted drug delivery systems and biomarker labeling, aligning with the growing interest in precision medicine and theranostics. The incorporation of a fluorine atom enhances its metabolic stability, a feature highly sought after in the development of next-generation therapeutics.

The allyl group in this compound enables participation in thiol-ene reactions, a popular green chemistry approach for bioconjugation. This property is particularly relevant in the context of antibody-drug conjugates (ADCs), a hot topic in oncology research. As the pharmaceutical industry shifts toward sustainable synthesis methods, CAS No. 2770499-25-5 is being evaluated for its compatibility with catalytic processes and microwave-assisted reactions.

From a structural-activity relationship (SAR) perspective, the 2-fluorophenyl moiety in (9H-fluoren-9-yl)methyl N-[(2-fluorophenyl)methyl]-N-(prop-2-en-1-yl)carbamate contributes to enhanced lipophilicity and blood-brain barrier (BBB) permeability. These characteristics are critical for central nervous system (CNS) drug development, a sector experiencing rapid growth due to rising global focus on neurodegenerative diseases. The compound’s Fmoc group also allows for orthogonal deprotection, a key requirement in multi-step syntheses of complex biologically active molecules.

Analytical studies of CAS No. 2770499-25-5 typically employ advanced techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS). These methods ensure high purity standards required for GMP-compliant production, addressing the pharmaceutical industry’s stringent quality control requirements. The compound’s stability profile under various pH conditions makes it suitable for formulation development, another area of intense research activity.

In the context of intellectual property, derivatives of (9H-fluoren-9-yl)methyl carbamate have been featured in numerous patent applications related to prodrug technologies and controlled release systems. The specific structural features of CAS No. 2770499-25-5 offer opportunities for structure-based drug design, particularly in modifying pharmacokinetic properties of lead compounds. Its modular design allows for straightforward structure-activity optimization, a valuable trait in high-throughput screening campaigns.

Environmental considerations surrounding CAS No. 2770499-25-5 include its biodegradation potential and ecotoxicological profile, topics gaining prominence in green pharmaceutical manufacturing. Recent life cycle assessment (LCA) studies of similar carbamate compounds have informed best practices for waste minimization in chemical production. The compound’s handling protocols emphasize standard laboratory safety measures, with particular attention to moisture-sensitive characteristics common to Fmoc derivatives.

Future research directions for (9H-fluoren-9-yl)methyl N-[(2-fluorophenyl)methyl]-N-(prop-2-en-1-yl)carbamate may explore its application in DNA-encoded libraries for drug discovery, or as a building block for supramolecular chemistry constructs. The intersection of computational chemistry and machine learning in predicting its reactivity patterns represents another exciting frontier. As the scientific community continues to prioritize molecular diversity in chemical libraries, CAS No. 2770499-25-5 stands as a valuable addition to the medicinal chemist’s toolbox.